Cas no 1286705-65-4 (N-(4-chlorophenyl)methyl-6-(3,4-dimethylbenzenesulfonyl)pyridine-3-carboxamide)

• Product Name: N-(4-chlorophenyl)methyl-6-(3,4-dimethylbenzenesulfonyl)pyridine-3-carboxamide
• CAS No: 1286705-65-4
• MF: C₂₁H₁₉ClN₂O₃S
• MW: 414.905163049698
• CID: 5908892
• PubChem ID: 52905724
• Update Time: 2025-05-24

N-(4-chlorophenyl)methyl-6-(3,4-dimethylbenzenesulfonyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-chlorophenyl)methyl]-6-(3,4-dimethylphenyl)sulfonylpyridine-3-carboxamide
• N-(4-chlorobenzyl)-6-((3,4-dimethylphenyl)sulfonyl)nicotinamide
• 1286705-65-4
• AKOS021689342
• N-[(4-chlorophenyl)methyl]-6-(3,4-dimethylbenzenesulfonyl)pyridine-3-carboxamide
• F3407-4250
• N-(4-chlorophenyl)methyl-6-(3,4-dimethylbenzenesulfonyl)pyridine-3-carboxamide

• Inchi： 1S/C21H19ClN2O3S/c1-14-3-9-19(11-15(14)2)28(26,27)20-10-6-17(13-23-20)21(25)24-12-16-4-7-18(22)8-5-16/h3-11,13H,12H2,1-2H3,(H,24,25)
• InChI Key： LYKDDWJPTXYOHE-UHFFFAOYSA-N
• SMILES： C1=NC(S(C2=CC=C(C)C(C)=C2)(=O)=O)=CC=C1C(NCC1=CC=C(Cl)C=C1)=O

Computed Properties

• Exact Mass: 414.0804913g/mol
• Monoisotopic Mass: 414.0804913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 84.5Ų

Additional information on N-(4-chlorophenyl)methyl-6-(3,4-dimethylbenzenesulfonyl)pyridine-3-carboxamide

Professional Introduction to N-(4-chlorophenyl)methyl-6-(3,4-dimethylbenzenesulfonyl)pyridine-3-carboxamide (CAS No. 1286705-65-4)

N-(4-chlorophenyl)methyl-6-(3,4-dimethylbenzenesulfonyl)pyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1286705-65-4, represents a confluence of advanced structural motifs that make it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular architecture of N-(4-chlorophenyl)methyl-6-(3,4-dimethylbenzenesulfonyl)pyridine-3-carboxamide is characterized by a pyridine core, which is a well-documented scaffold in the development of bioactive molecules. The pyridine ring is functionalized with a carboxamide group at the 3-position, a 4-chlorophenyl methyl substituent at the nitrogen atom, and a 3,4-dimethylbenzenesulfonyl group at the 6-position. This particular arrangement of substituents imparts unique electronic and steric properties to the molecule, which are critical for its potential biological activity.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Pyridine derivatives, in particular, have been extensively studied due to their ability to modulate various biological pathways. The presence of both electron-withdrawing and electron-donating groups in N-(4-chlorophenyl)methyl-6-(3,4-dimethylbenzenesulfonyl)pyridine-3-carboxamide suggests that it may exhibit a range of interactions with biological targets, making it an attractive candidate for further investigation.

The 4-chlorophenyl moiety is known to enhance the lipophilicity of molecules, which can be crucial for membrane permeability and target binding affinity. Additionally, the 3,4-dimethylbenzenesulfonyl group introduces a strong electron-withdrawing effect, which can influence the compound's reactivity and binding properties. These features collectively contribute to the compound's potential as a pharmacophore in the design of novel therapeutic agents.

The synthesis of N-(4-chlorophenyl)methyl-6-(3,4-dimethylbenzenesulfonyl)pyridine-3-carboxamide involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the carboxamide group typically involves condensation reactions between appropriate carboxylic acids and amides or ureas. The attachment of the 4-chlorophenyl methyl substituent often requires nucleophilic substitution reactions or metal-catalyzed cross-coupling reactions.

The incorporation of the 3,4-dimethylbenzenesulfonyl group is achieved through sulfonylation reactions, which can be performed using various sulfonyl chlorides or sulfonic anhydrides. The choice of sulfonylation agent and reaction conditions can significantly impact the yield and purity of the final product. Given the complexity of this synthesis, advanced techniques such as chromatography and spectroscopic methods are often employed to isolate and characterize the compound.

In terms of biological activity, N-(4-chlorophenyl)methyl-6-(3,4-dimethylbenzenesulfonyl)pyridine-3-carboxamide has shown promise in preliminary in vitro studies. Its structural features suggest potential interactions with enzymes and receptors involved in various disease pathways. For instance, the pyridine core is commonly found in kinase inhibitors, while the sulfonyl group is often associated with compounds that exhibit anti-inflammatory or anti-cancer properties.

The compound's potential as an inhibitor of kinases has been particularly intriguing for researchers working on cancer therapy. Kinases are enzymes that play a crucial role in cell signaling pathways and their dysregulation is often associated with tumor growth and progression. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop targeted therapies that minimize side effects while maximizing therapeutic efficacy.

Furthermore, the lipophilicity imparted by the 4-chlorophenyl moiety may enhance oral bioavailability, making this compound a viable candidate for systemic administration. The ability to cross cell membranes efficiently is essential for many therapeutic agents to reach their target sites within the body.

Ongoing research into N-(4-chlorophenyl)methyl-6-(3,4-dimethylbenzenesulfonyl)pyridine-3-carboxamide includes structural optimization studies aimed at improving its potency and selectivity. By modifying various substituents or exploring alternative synthetic routes, researchers hope to identify more effective derivatives with enhanced pharmacological properties.

The development of computational tools has also played a significant role in advancing research on this compound. Molecular modeling techniques allow researchers to predict how N-(< strong >4-chlorophenyl strong >)methyl-6-(< strong >3 , 4 - dim eth ylb en zenes ul fon y l strong >)py rid ine - 3 - car box am ide will interact with biological targets at an atomic level. These insights can guide experimental design and help identify promising leads for further investigation.

In conclusion, N-(< strong >4-chlorophenyl strong >)m eth y l - 6 - (< strong > 3 , 4 - dim eth ylb en zenes ul fon y l strong >)py rid ine - 3 - car box am ide (CAS No. 1286705-65-4) represents an exciting area of research within pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable candidate for further exploration in drug discovery efforts aimed at addressing various diseases.